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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963

For researchers, scientists, and professionals in drug development, the purity of chemical
reagents is paramount. This guide provides an in-depth analysis of the purity standards for
American Chemical Society (ACS) grade calcium nitrate tetrahydrate, a compound widely
used in various scientific applications. Adherence to these specifications ensures the reliability
and reproducibility of experimental results.

Purity Specifications

ACS grade calcium nitrate tetrahydrate must meet stringent purity requirements. The
acceptable limits for the assay of calcium nitrate tetrahydrate and its potential impurities are
summarized in the table below. These specifications are compiled from various chemical
suppliers and are in accordance with the standards set by the American Chemical Society.[1][2]

[3]
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Parameter

Specification

Assay [Ca(NO3)2-4H20]

99.0 - 103.0%[1][2][3]

pH of a 5% Solution at 25°C

5.0 - 7.0[1][2][3][4]

Insoluble Matter

< 0.005%[1][2][3][4]

Chloride (CI)

< 0.005%[1][2][3]

Nitrite (NO2)

< 0.001%[1][3]

Sulfate (SOa)

< 0.002%[1][2][3]

Barium (Ba)

< 0.005%[1][2][3]

Heavy Metals (as Pb)

<5 ppm[1][3]

Iron (Fe)

<5 ppm[1][3]

Magnesium (Mg)

< 0.05%[1][2][3]

Potassium (K)

< 0.005%[1][2][3]

Sodium (Na)

< 0.01%[1][2][3]

Strontium (Sr)

< 0.05%[1][2][3]

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the purity of

ACS grade calcium nitrate tetrahydrate.

Assay (by Complexometric Titration of Calcium)

This method determines the percentage of calcium nitrate tetrahydrate in the sample.

o Sample Preparation: Accurately weigh approximately 0.90 g of the sample, transfer it to a

250 mL beaker, and dissolve it in 150 mL of water.[5]

« Titration Setup: While stirring, add about 30 mL of 0.1 M EDTA volumetric solution from a 50

mL burette.
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e pH Adjustment: Adjust the solution to a pH above 12 using a 10% sodium hydroxide reagent
solution.[5]

« Indicator Addition: Add approximately 300 mg of hydroxynaphthol blue indicator mixture.[5]

« Titration: Continue the titration immediately with the 0.1 M EDTA solution until a blue color is
observed.[5]

o Calculation: One milliliter of 0.1 M EDTA is equivalent to 0.02362 g of Ca(NO3)2:4H20.[5]

pH of a 5% Solution

This test measures the acidity or alkalinity of a solution of the substance.
o Solution Preparation: Prepare a 5% solution of the calcium nitrate tetrahydrate in water.

o Measurement: Measure the pH of the solution at 25°C using a calibrated pH meter. The pH
should be within the range of 5.0 to 7.0.[1][2][3][4]

Determination of Insoluble Matter

This procedure quantifies any substances that do not dissolve in water.
 Dissolution: Dissolve a pre-weighed amount of the sample in a specified volume of water.
« Filtration: Filter the solution through a tared filtering crucible.

¢ Drying and Weighing: Wash the residue, dry it at 105°C, and weigh it to determine the
percentage of insoluble matter.

Chloride, Nitrite, and Sulfate Determination

These tests are typically performed using established analytical methods such as ion
chromatography or specific colorimetric or turbidimetric tests as outlined in the ACS Reagent
Chemicals monograph.

Determination of Metallic Impurities (Barium, Heavy
Metals, Iron, Magnesium, Potassium, Sodium,
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Strontium)

The concentration of various metallic impurities is generally determined by Inductively Coupled
Plasma-Optical Emission Spectrometry (ICP-OES).

o Sample Stock Solution Preparation: Dissolve 4.0 g of the sample in 80 mL of water. Transfer
this solution to a 100 mL volumetric flask and dilute to the mark with water. This results in a
solution where 1 mL contains 0.04 g of the sample.[5]

e Analysis: Analyze the prepared sample solution using ICP-OES against calibrated standards
for each metal of interest.

Purity Assessment Workflow

The following diagram illustrates the logical workflow for the comprehensive purity assessment
of ACS grade calcium nitrate tetrahydrate.
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Sample Handling

ACS Grade Calcium Nitrate
Tetrahydrate Sample
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ACS Grade Calcium Nitrate Tetrahydrate Purity Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to ACS Grade Calcium Nitrate
Tetrahydrate Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083963#purity-levels-of-acs-grade-calcium-nitrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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